4-[4-[1-(2,4-Difluorophenyl)ethyl]piperazine-1-carbonyl]pyridine-2-carbonitrile

• IUPAC Name: 4-[4-[1-(2,4-difluorophenyl)ethyl]piperazine-1-carbonyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C19H18F2N4O/c1-13(17-3-2-15(20)11-18(17)21)24-6-8-25(9-7-24)19(26)14-4-5-23-16(10-14)12-22/h2-5,10-11,13H,6-9H2,1H3
• InChI Key: VIQKCUYQGIWSKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)F)F)N2CCN(CC2)C(=O)C3=CC(=NC=C3)C#N
• Molecular Formula: C19H18F2N4O
• Molecular Weight: 356.4 g/mol
• CAS No.: 2195552-21-5

Description

The compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyridine ring, a carbonyl group, and a nitrile group. The presence of these functional groups suggests that this compound may have interesting chemical properties and could potentially be used in a variety of applications.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The piperazine ring and the pyridine ring would likely contribute significantly to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the carbonyl group is often involved in nucleophilic addition reactions, while the nitrile group can undergo hydrolysis to form a carboxylic acid.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the various functional groups. For example, the presence of the polar nitrile and carbonyl groups could increase the compound’s solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The potential future directions for research on this compound would depend on its properties and potential applications. For example, if it has interesting biological activity, it could be studied further as a potential drug.